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Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document details the fundamental nuclear decay properties of the Gold-193
(¹⁹³Au) isotope. While the audience includes drug development professionals, it is important to

note that ¹⁹³Au is not a commonly used radionuclide in therapeutic or diagnostic medicine. Its

relatively short half-life and decay characteristics are primarily of interest in the fields of nuclear

physics and chemistry.

Core Decay Properties
Gold-193 is a neutron-deficient, radioactive isotope of gold. It undergoes 100% electron

capture to decay into its stable daughter nuclide, Platinum-193 (¹⁹³Pt).[1] This process involves

a proton in the gold nucleus capturing an inner atomic electron (usually from the K or L shell),

transforming into a neutron and emitting an electron neutrino.[2] The resulting ¹⁹³Pt nucleus is

often in an excited state and de-excites by emitting gamma rays.

A summary of the primary decay characteristics is presented in Table 1.

Table 1: General Properties and Decay Characteristics of Gold-193.
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Property Value

Half-Life (T½) 17.65 (15) hours[1][3]

Decay Mode 100% Electron Capture (EC)[1]

Daughter Nuclide ¹⁹³Pt[1]

Parent Nuclide ¹⁹³Hg[1][4]

Spin and Parity 3/2+[1][3]

Mass Excess -33.405 MeV[1][4]

| Q-value (EC) | 1.075 (9) MeV[1] |

Decay Scheme and Emissions
The decay of ¹⁹³Au to ¹⁹³Pt is a complex process that populates numerous excited states of the

¹⁹³Pt daughter nucleus. The subsequent de-excitation of these levels results in the emission of

a spectrum of gamma rays and conversion electrons.

The simplified decay scheme for ¹⁹³Au is illustrated below. The parent ¹⁹³Au (ground state)

decays via electron capture to various excited states of ¹⁹³Pt, which then cascade down to the

¹⁹³Pt ground state through the emission of gamma radiation.
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Simplified Decay Scheme of ¹⁹³Au

¹⁹³Au
T½ = 17.65 h

Jπ = 3/2+

Excited State 2

 EC (Branch 1)

Excited State 1

 EC (Branch 2)

 γ₁

¹⁹³Pt (Ground State)
Jπ = 1/2-

 γ₃

 γ₂
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General Experimental Workflow for ¹⁹³Au Study

1. Target Preparation
(e.g., ¹⁹⁷Au foil)

2. Irradiation
(Proton beam in Cyclotron)

3. Radiochemical Separation
(Isolate Au from target)

4. Spectroscopic Measurement
(HPGe detectors, etc.)

5. Data Analysis
(Half-life, Energies, Scheme)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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